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Compound of Interest

Compound Name: N-Methyldioctylamine

Cat. No.: B1208299

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper handling, storage, and safety
precautions for N-Methyldioctylamine (CAS No. 4455-26-9). Adherence to these guidelines is
crucial for ensuring laboratory safety and maintaining the integrity of the chemical.

Chemical and Physical Properties

N-Methyldioctylamine is a tertiary amino compound with the molecular formula C17H37N.[1]
[2][3] It is described as a clear, colorless to yellow, oily liquid.[1][4][5] A summary of its key
physical and chemical properties is presented in Table 1.
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Property

Value

Molecular Formula

C17H37N[1][2]

Molecular Weight 255.48 g/mol [1][6]

Appearance Clear colorless to yellow liquid/oil[1][4][6]
Melting Point -30.1 °C (lit.)[1][2][4]

Boiling Point 162-165 °C at 15 mmHg (lit.)[1][2][4]
Density 0.793 g/mL at 25 °C (lit.)[1][2][4]

Flash Point 118 °C[1][4][6]

Refractive Index

n20/D 1.4424 (lit.)[1][2][4]

Solubility

Soluble in Dichloromethane[1][4][6]

Vapor Pressure

0.00168 mmHg at 25 °C[2][6][7]

pKa

9.97 + 0.50 (Predicted)[1][4][6]

Hazard Identification and Safety Precautions

N-Methyldioctylamine is classified as a hazardous substance. It is a severe skin irritant and
causes serious eye irritation.[1][3][8] It may also cause respiratory irritation.[6][7][8]
Furthermore, it is very toxic to aquatic life.[8]

GHS Hazard Statements:

e H315: Causes skin irritation[3][8]

e H319: Causes serious eye irritation[3][8]
e H335: May cause respiratory irritation[8]

e H400: Very toxic to aquatic life[8]

Personal Protective Equipment (PPE)
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To minimize exposure risks, the following personal protective equipment should be worn when
handling N-Methyldioctylamine:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[8]

» Skin Protection: Wear suitable protective clothing, including a lab coat and chemically
resistant gloves (e.g., nitrile).[2][6][8]

e Respiratory Protection: Use only outdoors or in a well-ventilated area, such as a chemical
fume hood, to avoid breathing vapors.[8]

Handling Procedures

e Wash hands thoroughly after handling.[8]

Avoid contact with skin and eyes.[2][6][7]

Do not breathe vapor.[2][6][7]

Use non-sparking tools and take action to prevent static discharges.

Do not eat, drink, or smoke when using this product.

Storage and Stability

Proper storage of N-Methyldioctylamine is essential to maintain its quality and prevent
hazardous situations.

o Storage Conditions: Store in a well-ventilated place and keep the container tightly closed.[8]
It should be stored locked up.[8] The recommended storage temperature is typically found on
the product label.

 Stability and Reactivity: Currently, there is limited data available on the specific chemical
stability, reactivity, and incompatible materials for N-Methyldioctylamine.[8]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken immediately:
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« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, get medical help.[8]

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off
contaminated clothing and wash it before reuse.[8]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[8]

If Swallowed: Rinse mouth.[8]

Spill and Disposal Procedures

o Spill Cleanup: In case of a spill, collect the spillage.[8]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[8]

Experimental Workflow for Handling N-
Methyldioctylamine

While specific experimental protocols will vary depending on the application, the following
logical workflow outlines the key safety and handling steps for any laboratory procedure
involving N-Methyldioctylamine.
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Caption: Logical workflow for the safe handling and storage of N-Methyldioctylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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